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Compound of Interest

Compound Name: PPZ2

Cat. No.: B1677980 Get Quote

For researchers, scientists, and drug development professionals investigating the role of the

serine/threonine-protein phosphatase PPZ2 in yeast, selecting the right antibody is crucial for

generating reliable and reproducible data. This guide provides an objective comparison of

commercially available PPZ2 antibodies, supported by available experimental information and

detailed protocols for key applications.

PPZ2 Antibody Vendor and Specifications
Currently, a limited number of vendors offer antibodies specifically targeting Saccharomyces

cerevisiae PPZ2. The most readily identifiable is a polyclonal antibody from MyBioSource.

Table 1: Comparison of Commercially Available PPZ2 Antibodies
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Feature MyBioSource (Cat# MBS7154924)

Product Name PPZ2, Polyclonal Antibody

Host Species Rabbit

Clonality Polyclonal

Target Species Saccharomyces cerevisiae (Baker's Yeast)

Verified Applications ELISA, Western Blot (WB)

Purification Antigen-affinity purified

Immunogen Information not publicly available

Datasheet with Images Not readily available

Note: While other vendors such as Biorbyt and CUSABIO offer a wide range of antibodies,

specific antibody clones for S. cerevisiae PPZ2 were not prominently listed in their catalogs at

the time of this review. Researchers are encouraged to inquire directly with these and other

suppliers for potential unlisted products or custom antibody services.

Due to the limited availability of commercial PPZ2 antibodies and the absence of publicly

accessible comparative data from vendors, a direct side-by-side performance comparison with

experimental data from multiple clones is not currently feasible. The information provided is

based on the product listing for the MyBioSource antibody.

PPZ2 Signaling Pathway
PPZ2, along with its functionally redundant paralog PPZ1, plays a role in the Cell Wall Integrity

(CWI) pathway in Saccharomyces cerevisiae. This pathway is essential for maintaining cell wall

homeostasis in response to stress. The central kinase in this pathway is Protein Kinase C 1

(Pkc1p). While the core of the CWI pathway involves a well-defined MAP kinase cascade

(Bck1p -> Mkk1/2p -> Slt2p/Mpk1p), PPZ1 and PPZ2 are thought to function in an auxiliary

capacity or on a distinct branch.[1] Their precise upstream regulators and downstream targets

within this pathway are still under investigation.
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Sample Preparation

Electrophoresis & Transfer

Immunodetection

1. Yeast Cell Culture

2. Cell Lysis
(e.g., Glass Beads, NaOH/SDS)

3. Protein Quantification
(e.g., BCA Assay)

4. SDS-PAGE

5. Transfer to Membrane
(PVDF or Nitrocellulose)

6. Blocking
(e.g., 5% non-fat milk or BSA)

7. Primary Antibody Incubation
(anti-PPZ2)

8. Secondary Antibody Incubation
(HRP-conjugated)

9. Chemiluminescent Detection

 

1. Prepare Yeast Cell Lysate

2. Pre-clearing Lysate
(with Protein A/G beads)

3. Antibody Incubation
(anti-PPZ2)

4. Capture with Protein A/G Beads

5. Wash Beads

6. Elute PPZ2

7. Analysis
(e.g., Western Blot)
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1. Cell Fixation & Permeabilization

2. Blocking

3. Primary Antibody Incubation
(anti-PPZ2)

4. Secondary Antibody Incubation
(Fluorescently labeled)

5. Mounting & DAPI Stain

6. Fluorescence Microscopy

 

1. Coat Plate with Capture Antibody

2. Block Plate

3. Add Sample/Standard

4. Add Detection Antibody
(anti-PPZ2)

5. Add Enzyme-Conjugated
Secondary Antibody

6. Add Substrate & Develop

7. Read Absorbance

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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